{2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-1-yl}acetic acid

• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol
• IUPAC Name: 2-[2-[(4-methylpiperidin-1-yl)methyl]benzimidazol-1-yl]acetic acid
• InChI: InChI=1S/C16H21N3O2/c1-12-6-8-18(9-7-12)10-15-17-13-4-2-3-5-14(13)19(15)11-16(20)21/h2-5,12H,6-11H2,1H3,(H,20,21)
• InChI Key: XJQIUCWPBBQUMO-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)CC2=NC3=CC=CC=C3N2CC(=O)O

Description

{2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-1-yl}acetic acid, also known as Prazosin, is a medication used to treat high blood pressure, anxiety disorders, and post-traumatic stress disorder (PTSD). However, in recent years, it has gained attention for its potential use in scientific research due to its unique properties.

Mechanism of Action

{2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-1-yl}acetic acid works by blocking alpha-1 adrenergic receptors in the body. These receptors are found in various tissues such as the heart, blood vessels, and brain. By blocking these receptors, {2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-1-yl}acetic acid can reduce blood pressure, decrease anxiety, and improve symptoms of PTSD.
Biochemical and Physiological Effects:
The biochemical and physiological effects of {2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-1-yl}acetic acid are primarily related to its effects on the alpha-1 adrenergic receptors. It can cause vasodilation, decrease heart rate and cardiac output, and decrease peripheral resistance. It can also decrease the release of norepinephrine, a neurotransmitter that is involved in the body's stress response. These effects can lead to decreased blood pressure, decreased anxiety, and improved symptoms of PTSD.

Advantages and Limitations for Lab Experiments

{2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-1-yl}acetic acid has several advantages for use in lab experiments. It is a well-studied compound with a known mechanism of action, making it a reliable tool for studying alpha-1 adrenergic receptors. It is also readily available and can be synthesized using relatively simple methods. However, there are also limitations to its use. It can have off-target effects on other receptors, making it difficult to attribute specific effects to alpha-1 adrenergic receptor blockade. It can also have variable effects depending on the dose and route of administration.

Future Directions

There are several future directions for research on {2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-1-yl}acetic acid. One potential direction is to study its effects on other physiological processes, such as inflammation or immune function. Another direction is to develop more selective alpha-1 adrenergic receptor antagonists that can target specific subtypes of the receptor. Additionally, {2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-1-yl}acetic acid could be used in combination with other drugs to enhance its effects or reduce its side effects. Overall, there is still much to be learned about this compound and its potential applications in scientific research.
In conclusion, {2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-1-yl}acetic acid has demonstrated potential for use in scientific research due to its unique properties and mechanism of action. It has been studied for its effects on the central nervous system, as well as its potential as an antitumor agent. While there are advantages and limitations to its use in lab experiments, there are also many future directions for research on this compound. Further research could lead to a better understanding of its effects and potential applications in various fields of study.

Synthesis Methods

The synthesis of {2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-1-yl}acetic acid involves the reaction of benzimidazole with chloroacetic acid and 4-methylpiperidine. The reaction is carried out in the presence of a base and a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The product is then purified using various techniques such as column chromatography, recrystallization, or distillation.

Scientific Research Applications

{2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-1-yl}acetic acid has been found to have potential applications in scientific research. It has been studied for its effects on the central nervous system, specifically in the treatment of anxiety disorders and PTSD. It has also been found to have potential as an antitumor agent and as a tool for studying the role of alpha-1 adrenergic receptors in various physiological processes.